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Compound of Interest

Compound Name: tert-Butylamine hydrobromide

CAS No.: 60469-70-7

Cat. No.: B1228398

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-Butylamine hydrobromide ((CH₃)₃CNH₃Br), also known as tert-butylammonium bromide,

is an organic ammonium salt that has garnered significant interest in materials science,

particularly as a component in the fabrication of hybrid organic-inorganic perovskites for

optoelectronic applications. Its incorporation into perovskite structures has been shown to

enhance stability and tune the electronic and optical properties of the resulting materials. This

technical guide provides a comprehensive overview of the known electronic properties of

materials related to tert-butylamine hydrobromide and details the experimental protocols for

their characterization. Due to a scarcity of literature data on the isolated electronic properties of

pure tert-butylamine hydrobromide, this guide leverages data from closely related

alkylammonium halides and perovskite systems incorporating the tert-butylammonium cation to

provide a foundational understanding.
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While specific quantitative data for bulk, pure tert-butylamine hydrobromide is not

extensively available in the public domain, its influence on the electronic properties of hybrid

perovskites is well-documented. The bulky tert-butyl group plays a crucial role in the formation

of two-dimensional (2D) and quasi-2D perovskite structures, which exhibit different electronic

characteristics compared to their three-dimensional (3D) counterparts.

Data on Related Alkylammonium Halides and
Perovskites
To provide a contextual understanding, the following table summarizes the electronic properties

of other alkylammonium halides and perovskite systems. This data is intended to offer a

comparative perspective for researchers investigating materials containing the tert-

butylammonium cation.
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Compound/System
Dielectric Constant
(ε')

Band Gap (Eg) [eV] Notes

Methylammonium

Lead Bromide

(CH₃NH₃PbBr₃)

~10² at room

temperature
~2.3

A widely studied 3D

hybrid perovskite. The

dielectric constant

shows sharp

transitions at phase

changes.[1]

(C₄H₉NH₃)₂PbI₄

(Butylammonium Lead

Iodide)

Not specified ~2.24

A 2D perovskite. The

band gap is influenced

by the quantum

confinement effect

due to the organic

spacer layers.

[NH₃-(CH₂)₃-

COOH]₂HgCl₄
Not specified ~2.75 (direct)

A hybrid organic-

inorganic perovskite

with a direct optical

transition.[2][3]

n-alkylammonium

halides (general trend)
Varies with alkyl chain Not applicable

Dielectric relaxation

studies show that the

activation energy for

the relaxation of the

alkylammonium

cations is around 110

meV, related to small-

angle wobbling of the

alkyl chains.[4]

Experimental Protocols for Electronic
Characterization
The following sections detail the standard experimental methodologies that can be employed to

characterize the electronic properties of tert-butylamine hydrobromide as a powdered solid.
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Conductivity Measurement of Powdered Samples
The electrical conductivity of a powdered organic salt like tert-butylamine hydrobromide can

be measured using a four-point probe or a two-probe method with a specialized powder

conductivity cell.

Methodology: Four-Point Probe for Compressed Powder

Sample Preparation: The tert-butylamine hydrobromide powder is pressed into a pellet of

a defined geometry (e.g., a cylindrical disk) using a hydraulic press. The pressure applied

should be recorded as it can influence the conductivity by affecting the packing density.[5]

Measurement Setup: A four-point probe head with equally spaced, co-linear probes is

brought into contact with the surface of the pellet.[3][6]

Data Acquisition: A constant DC current (I) is passed through the two outer probes, and the

voltage drop (V) across the two inner probes is measured.[6] This configuration minimizes

the influence of contact resistance.[7]

Calculation: The sheet resistance (Rs) is calculated from the measured voltage and current,

with a geometric correction factor applied based on the probe spacing and sample

dimensions. The bulk conductivity (σ) can then be determined if the thickness of the pellet is

known.

Alternative Methodology: Two-Probe Measurement in a Powder Cell

Sample Preparation: The powder is placed in a cylindrical container with two conductive

pistons at either end.[8]

Measurement Setup: The pistons also act as electrodes. A known pressure is applied to the

powder via the pistons to ensure consistent packing.[8]

Data Acquisition: The resistance (R) of the powder column is measured using a high-

resistance meter or an LCR meter. The length (L) and cross-sectional area (A) of the powder

column are also measured.[8]

Calculation: The conductivity (σ) is calculated using the formula: σ = L / (R * A).[8]
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Dielectric Constant Measurement
The dielectric properties of solid tert-butylamine hydrobromide can be determined using

dielectric spectroscopy, also known as impedance spectroscopy.

Methodology: Parallel Plate Capacitor Setup

Sample Preparation: A thin, dense pellet of tert-butylamine hydrobromide is prepared by

pressing the powder. The surfaces of the pellet should be parallel and smooth.

Measurement Setup: The pellet is placed between two parallel plate electrodes to form a

capacitor. The setup is connected to a precision LCR meter or an impedance analyzer.[9]

Data Acquisition: The capacitance (C) and dielectric loss (tan δ) of the sample are measured

over a range of frequencies (typically from Hz to MHz).[10][11] The measurements are often

performed at different temperatures to study dielectric relaxation phenomena.

Calculation: The real part of the dielectric constant (ε') is calculated from the measured

capacitance (C), the vacuum permittivity (ε₀), the electrode area (A), and the sample

thickness (d) using the formula: ε' = (C * d) / (ε₀ * A).

Band Gap Determination
The optical band gap of a powdered sample like tert-butylamine hydrobromide can be

estimated using UV-Visible Diffuse Reflectance Spectroscopy (DRS).

Methodology: UV-Vis DRS with Tauc Plot Analysis

Sample Preparation: The tert-butylamine hydrobromide powder is packed into a sample

holder. A non-absorbing, highly reflective material like BaSO₄ or a calibrated reflectance

standard is used as a reference.

Measurement Setup: The sample is placed in a UV-Vis spectrophotometer equipped with an

integrating sphere for collecting the diffusely reflected light.[12]

Data Acquisition: The diffuse reflectance spectrum (R) of the sample is recorded over a

range of wavelengths.
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Data Analysis (Kubelka-Munk and Tauc Plot):

The reflectance data is converted to the Kubelka-Munk function, F(R) = (1-R)² / (2R),

which is proportional to the absorption coefficient (α).

A Tauc plot is then constructed by plotting (F(R) * hν)ⁿ versus the photon energy (hν),

where 'n' depends on the nature of the electronic transition (n=2 for a direct band gap and

n=1/2 for an indirect band gap).

The linear portion of the Tauc plot is extrapolated to the energy axis (where (F(R) * hν)ⁿ =

0) to determine the optical band gap (Eg).[7]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the comprehensive electronic

characterization of tert-Butylamine hydrobromide powder.
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Workflow for Electronic Characterization of tert-Butylamine Hydrobromide
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Caption: Workflow for the electronic characterization of tert-Butylamine hydrobromide.

Conclusion
Tert-Butylamine hydrobromide is a key component in the development of stable and efficient

hybrid perovskite materials. While direct quantitative data on the electronic properties of the

pure salt are limited, its role in modulating the electronic structure of perovskites is of significant

research interest. The experimental protocols outlined in this guide provide a robust framework

for the characterization of its conductivity, dielectric properties, and band gap. Further research

into the fundamental electronic properties of this and other organic ammonium halides will be

crucial for the rational design of next-generation optoelectronic materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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